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Compound of Interest

Compound Name: 2-Thiopheneacetic acid

Cat. No.: B7760944 Get Quote

This guide provides an in-depth overview of the fundamental molecular properties of 2-
Thiopheneacetic acid, a compound of significant interest to researchers, scientists, and

professionals in drug development.

Core Molecular Data
2-Thiopheneacetic acid, also known as 2-thienylacetic acid, is an organosulfur compound that

serves as a crucial precursor in the synthesis of various pharmaceuticals, including the

antibiotics cephaloridine and cephalothin[1]. Its chemical and physical properties are well-

documented, providing a solid foundation for its application in scientific research and drug

discovery.

The fundamental molecular characteristics of 2-Thiopheneacetic acid are summarized in the

table below. This data, compiled from reputable chemical databases, offers a clear and concise

reference for laboratory use.
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Property Value Source

Molecular Formula C6H6O2S

PubChem[2], Sigma-Aldrich,

NIST[3], Santa Cruz

Biotechnology[4]

Molecular Weight 142.18 g/mol
PubChem[2], Sigma-Aldrich,

Santa Cruz Biotechnology[4]

Molecular Weight (NIST) 142.176 g/mol NIST[3][5]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-Thiopheneacetic acid and

its derivatives are extensive. For instance, its preparation can be achieved from 2-

acetylthiophene[1]. Furthermore, studies have investigated the adsorption of 2-
thiopheneacetic acid on various resins, and new polymeric complexes with metals like

Copper (II) have been synthesized and characterized using methods such as IR and Raman

spectroscopy.

Logical Relationship of Core Properties
The following diagram illustrates the direct relationship between the compound's name and its

fundamental molecular properties.
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Core Properties of 2-Thiopheneacetic Acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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